6-chloro-N-(2,5-dichlorophenyl)-2-imino-2H-chromene-3-carboxamide

• IUPAC Name: 6-chloro-N-(2,5-dichlorophenyl)-2-iminochromene-3-carboxamide
• InChI: InChI=1S/C16H9Cl3N2O2/c17-9-2-4-14-8(5-9)6-11(15(20)23-14)16(22)21-13-7-10(18)1-3-12(13)19/h1-7,20H,(H,21,22)
• InChI Key: NYIIWDINSUWYEX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)C=C(C(=N)O2)C(=O)NC3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C16H9Cl3N2O2
• Molecular Weight: 367.6 g/mol

Description

6-chloro-N-(2,5-dichlorophenyl)-2-imino-2H-chromene-3-carboxamide is a chemical compound that has been studied for its potential therapeutic applications in various fields of science.

Mechanism of Action

The mechanism of action of 6-chloro-N-(2,5-dichlorophenyl)-2-imino-2H-chromene-3-carboxamide is not fully understood. However, it has been shown to inhibit the activity of various enzymes, including topoisomerase II, which is involved in DNA replication and repair, and histone deacetylases, which are involved in gene expression regulation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-chloro-N-(2,5-dichlorophenyl)-2-imino-2H-chromene-3-carboxamide are still being studied. However, it has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as to reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 6-chloro-N-(2,5-dichlorophenyl)-2-imino-2H-chromene-3-carboxamide in lab experiments is its potential therapeutic applications in various fields of science. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways.

Future Directions

There are several future directions for the study of 6-chloro-N-(2,5-dichlorophenyl)-2-imino-2H-chromene-3-carboxamide. These include:
1. Further studies on its mechanism of action to better understand its potential therapeutic applications.
2. Development of more efficient synthesis methods to increase its availability for research.
3. Studies on its potential neuroprotective effects against neurodegenerative diseases.
4. Studies on its potential anti-inflammatory effects and its potential applications in immunology.
5. Studies on its potential use as a chemotherapeutic agent in cancer treatment.
6. Development of analogs with improved pharmacological properties.
Conclusion:
In conclusion, 6-chloro-N-(2,5-dichlorophenyl)-2-imino-2H-chromene-3-carboxamide is a chemical compound that has been studied for its potential therapeutic applications in various fields of science. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential therapeutic applications and develop more efficient synthesis methods.

Scientific Research Applications

6-chloro-N-(2,5-dichlorophenyl)-2-imino-2H-chromene-3-carboxamide has been studied for its potential therapeutic applications in various fields of science, including cancer research, neurology, and immunology. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. In neurology, it has been studied for its potential neuroprotective effects against neurodegenerative diseases, such as Alzheimer's and Parkinson's diseases. In immunology, it has been studied for its potential anti-inflammatory effects.